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Compound of Interest

Compound Name: Adefovir-d4

Cat. No.: B562677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Adefovir is an antiviral nucleotide analog reverse transcriptase inhibitor used in the treatment of

chronic hepatitis B infection. Accurate quantification of adefovir in serum is crucial for

pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence assessment. Solid-

phase extraction (SPE) is a robust and selective sample preparation technique that effectively

removes endogenous interferences from complex biological matrices like serum, leading to

cleaner extracts and improved analytical sensitivity and accuracy. This document provides a

detailed protocol for the solid-phase extraction of adefovir from human serum, suitable for

subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Data Summary
While many studies opt for protein precipitation due to the complexity of SPE for highly polar

compounds like adefovir, specialized SPE sorbents can yield high recovery and clean extracts.

The following table summarizes performance data from a dispersive solid-phase extraction

method using a molecularly imprinted polymer (MIP), which demonstrates the potential for high

efficiency in adefovir extraction from serum.
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Parameter Serum Reference

Linear Range 20 - 100 µg/L [1]

Precision (RSD) 2.5% (at 50 µg/L) [1]

Limit of Detection (LOD) 7.62 µg/L [1]

Limit of Quantification (LOQ) 15.1 µg/L [1]

Recovery 88.2 - 93.5% [1]

Experimental Protocol
This protocol is based on a mixed-mode cation exchange (MCX) SPE methodology, which is

well-suited for the extraction of compounds like adefovir that contain both polar and basic

functional groups. A similar methodology has been successfully applied to the related

compound, tenofovir.

Materials:

SPE Cartridges: Mixed-Mode Cation Exchange (MCX) SPE cartridges (e.g., Waters Oasis

MCX)

Reagents:

Methanol (HPLC grade)

Water (HPLC grade)

Phosphoric Acid (or Formic Acid)

Ammonium Hydroxide

Internal Standard (IS): A structural analog such as tenofovir or a stable isotope-labeled

adefovir (e.g., adefovir-d4) is recommended.

Equipment:
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SPE vacuum manifold

Centrifuge

Vortex mixer

Nitrogen evaporator

Autosampler vials

Procedure:

Sample Pre-treatment:

To 200 µL of serum sample in a microcentrifuge tube, add 20 µL of the internal standard

working solution.

Vortex for 30 seconds.

Acidify the sample by adding 200 µL of 4% phosphoric acid in water. This step is crucial

for ensuring the analyte is in the correct ionization state for retention on the cation

exchange sorbent.

Vortex again and then centrifuge at high speed (e.g., 20,000 x g) for 5 minutes to pellet

any precipitated proteins.

SPE Cartridge Conditioning:

Place the MCX SPE cartridges on the vacuum manifold.

Condition the cartridges by passing 1 mL of methanol through the sorbent.

Equilibrate the cartridges by passing 1 mL of water through the sorbent. Do not allow the

sorbent to dry out before loading the sample.

Sample Loading:

Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge.
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Apply a gentle vacuum to draw the sample through the sorbent at a slow, steady rate

(approximately 1-2 mL/minute).

Washing:

Wash the cartridge with 1 mL of 0.1 N hydrochloric acid or 2% formic acid in water to

remove acidic and neutral interferences.

Follow with a second wash step using 1 mL of methanol to remove non-polar

interferences.

Elution:

Elute the adefovir and internal standard from the cartridge using 1 mL of 5% ammonium

hydroxide in methanol. The basic modifier neutralizes the charge on the analyte, releasing

it from the cation exchange sorbent.

Collect the eluate in a clean collection tube.

Dry-down and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

Reconstitute the dried residue in 100 µL of the mobile phase used for the LC-MS/MS

analysis.

Vortex to ensure complete dissolution and transfer to an autosampler vial for analysis.

Workflow Diagram
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Caption: Workflow for Adefovir SPE from Serum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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